3-methoxy-2-{[{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}(2-methoxyethyl)amino]methyl}phenol

• IUPAC Name: 3-methoxy-2-[[2-methoxyethyl-[[1-[(2-methoxyphenyl)methyl]piperidin-4-yl]methyl]amino]methyl]phenol
• InChI: InChI=1S/C25H36N2O4/c1-29-16-15-27(19-22-23(28)8-6-10-25(22)31-3)17-20-11-13-26(14-12-20)18-21-7-4-5-9-24(21)30-2/h4-10,20,28H,11-19H2,1-3H3
• InChI Key: OQVZENOZEKUDTH-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1CCN(CC1)CC2=CC=CC=C2OC)CC3=C(C=CC=C3OC)O
• Molecular Formula: C25H36N2O4
• Molecular Weight: 428.6 g/mol

Description

The compound contains several functional groups including methoxy groups, a piperidine ring, and a phenol group. Methoxy groups are functional groups consisting of a methyl group bound to oxygen. A piperidine ring is a heterocyclic ring structure containing five carbon atoms and one nitrogen atom. Phenol groups consist of a hydroxyl group (-OH) bonded directly to an aromatic hydrocarbon group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Methoxy groups can be introduced through methylation of alkoxides. The piperidine ring could be formed through various methods including the cyclization of amines. The phenol group could be introduced through a substitution reaction on an aromatic ring.